Cas no 23731-35-3 (2-Naphthalenesulfonicacid, 6-(methylphenylamino)-)

• Product Name: 2-Naphthalenesulfonicacid, 6-(methylphenylamino)-
• CAS No: 23731-35-3
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 280430
• PubChem ID: 14694058
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 6-(methylphenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-(methylphenylamino)-
• 6-(N-methylanilino)naphthalene-2-sulfonic acid
• 2-(Methylphenylamino)-6-naphthalenesulfonate
• 2-(N-Methylanilino)naphthalene-6-sulfonate
• 2-(N-Methylanilino)-naphthalene-6-sulfonic acid
• 2,6-Mansic acid
• 2-Naphthalenesulfonicacid, 6-(N-methylanilino)- (8CI)
• 6-(N-Methylanilino)-2-naphthalenesulfonate
• 6-N-Methyl-N-phenylamino-2-naphthalenesulfonate
• Mansic acid
• N-Methyl-2-anilino-6-naphthalenesulfonic acid
• DTXSID40563104
• SCHEMBL181239
• N-methyl-2-anilinonaphthalene-6-sulfonic acid
• 23731-35-3
• 6-[Methyl(phenyl)amino]naphthalene-2-sulfonic acid

• Inchi： 1S/C17H15NO3S/c1-18(15-5-3-2-4-6-15)16-9-7-14-12-17(22(19,20)21)10-8-13(14)11-16/h2-12H,1H3,(H,19,20,21)
• InChI Key： MGKOJZBNNSRXRO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC(=CC=C2C=1)N(C)C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 313.07735
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 57.61